1,2-Dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid

• CAS No.: 902171-53-3
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 1,2-dimethyl-4-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C8H9NO3/c1-5-7(8(11)12)6(10)3-4-9(5)2/h3-4H,1-2H3,(H,11,12)
• InChI Key: IMBSFSVOMKOTCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C=CN1C)C(=O)O

Description

1,2-Dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid is a derivative of 1,4-Dihydropyridine (1,4-DHP), which is a notable organic scaffold with diverse pharmaceutical applications. It has been used in the construction of 1,4-DHP with structural and functional modifications using multi-component one-pot and green synthetic methodologies.

Synthesis Analysis

The synthesis of this compound involves the reaction of Meldrum’s acid with triethyl orthoformate and aniline, which reacts with active methylene nitriles to afford 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives. Another method involves the Mo(CO)6-mediated ring expansion of methyl 2-(isoxazol-5-yl)-3-oxopropanoates.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a 1,4-DHP ring, which is a common feature in many natural products, drugs, pesticides, and industrial materials. The 1,4-DHP ring is a bioisostere of amines, amides, N-heterocyclic rings, and benzene rings.

Chemical Reactions Analysis

The chemical reactions involving this compound are characterized by its high reactivity, which provides easy access to 2,4,6-triaryl-substituted and 1,2,5,6-tetrasubstituted nicotinates.

Mechanism of Action

While the specific mechanism of action for 1,2-Dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid is not mentioned in the retrieved papers, 1,4-DHP derivatives have various therapeutic applications, ranging from calcium channel blocker, anti-oxidative, anticancer, anti-inflammatory, anti-microbial, anti-hypertensive, anti-diabetic, anticoagulants, anti-cholinesterase, neuro-protective, and other miscellaneous activities.

Future Directions

The future directions for the research and development of 1,2-Dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid could involve exploring its potential therapeutic applications and developing new synthetic methods for its preparation. Further studies could also focus on its structure-activity relationship (SAR) investigations.